Cas no 1346516-14-0 (5-(ethoxycarbonyl)pyrimidine-2-carboxylic acid)
1346516-14-0 structure
Product Name:5-(ethoxycarbonyl)pyrimidine-2-carboxylic acid
CAS No:1346516-14-0
MF:C8H8N2O4
MW:196.160121917725
CID:2118693
Update Time:2023-11-19
5-(ethoxycarbonyl)pyrimidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(ethoxycarbonyl)pyrimidine-2-carboxylic acid
- 2,5-Pyrimidinedicarboxylic acid, 5-ethyl ester
- CID 119084931
-
- Inchi: 1S/C8H8N2O4/c1-2-14-8(13)5-3-9-6(7(11)12)10-4-5/h3-4H,2H2,1H3,(H,11,12)
- InChI Key: YFZUBYHFNAYISG-UHFFFAOYSA-N
- SMILES: O(C(C1=CN=C(C(=O)O)N=C1)=O)CC
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 223
- Topological Polar Surface Area: 89.4
Experimental Properties
- Density: 1.373±0.06 g/cm3(Predicted)
- Boiling Point: 415.2±37.0 °C(Predicted)
- pka: 2.67±0.10(Predicted)
5-(ethoxycarbonyl)pyrimidine-2-carboxylic acid Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
1346516-14-0 (5-(ethoxycarbonyl)pyrimidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent